Cas no 16418-18-1 (2H-1,4-Diazepine,3,6-dihydro-5,7-dimethyl-, hydrochloride (1:1))

2H-1,4-Diazepine,3,6-dihydro-5,7-dimethyl-, hydrochloride (1:1) structure
16418-18-1 structure
Product name:2H-1,4-Diazepine,3,6-dihydro-5,7-dimethyl-, hydrochloride (1:1)
CAS No:16418-18-1
MF:C7H13ClN2
MW:160.644520521164
CID:142956
PubChem ID:24192719

2H-1,4-Diazepine,3,6-dihydro-5,7-dimethyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 2H-1,4-Diazepine,3,6-dihydro-5,7-dimethyl-, hydrochloride (1:1)
    • 5,7-dimethyl-3,6-dihydro-2H-1,4-diazepine,hydrochloride
    • NSC142590
    • NSC-142590
    • DTXSID10638232
    • 5,7-DIMETHYL-3,6-DIHYDRO-2H-1,4-DIAZEPINE HYDROCHLORIDE
    • 5,7-Dimethyl-3,6-dihydro-2H-1,4-diazepine--hydrogen chloride (1/1)
    • 16418-18-1
    • Inchi: InChI=1S/C7H12N2.ClH/c1-6-5-7(2)9-4-3-8-6;/h3-5H2,1-2H3;1H
    • InChI Key: MBYPSRSHGADTHG-UHFFFAOYSA-N
    • SMILES: Cl.CC1=NCCN=C(C)C1

Computed Properties

  • Exact Mass: 160.07700
  • Monoisotopic Mass: 160.076726
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 138
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 24.7

Experimental Properties

  • Density: 1
  • Boiling Point: 181.2°C at 760 mmHg
  • Flash Point: 54.7°C
  • Refractive Index: 1.524
  • PSA: 24.72000
  • LogP: 0.98510

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